Cas no 959032-57-6 (1H-Imidazole-5-pentanoic acid)

• Product Name: 1H-Imidazole-5-pentanoic acid
• CAS No: 959032-57-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1001783
• PubChem ID: 565485
• Update Time: 2025-04-20

1H-Imidazole-5-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-pentanoic acid
• 5-(1H-imidazol-5-yl)pentanoic acid
• 5-(1H-Imidazol-5-yl)pentanoic acid #
• 5-(1H-Imidazol-4-yl)pentanoic acid
• imidazol-4-valeric acid
• CHEMBL1789636
• Imidazole-5-pentanoic acid
• AARXMLGCTGYZTD-UHFFFAOYSA-N
• EN300-7564037
• SCHEMBL291231
• 959032-57-6
• 1H-IMIDAZOLE-5-PENTANOIC ACID
• SCHEMBL18912320
• AKOS006290753
• DTXSID40340538
• DB-345735

• Inchi： 1S/C8H12N2O2/c11-8(12)4-2-1-3-7-5-9-6-10-7/h5-6H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： AARXMLGCTGYZTD-UHFFFAOYSA-N
• SMILES： OC(CCCCC1=CN=CN1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų